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Compound of Interest

Compound Name: Ca-170

Cat. No.: B609871 Get Quote

Essential Safety and Handling Guide for CA-170
For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling CA-170, an

investigational drug for laboratory research. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

CA-170 is an orally available, small-molecule dual antagonist of VISTA and PD-L1, which are

negative checkpoint regulators of immune activation.[1][2][3] It is currently under investigation

for its potential in cancer immunotherapy.[4][5]

Chemical and Physical Properties
A summary of the key physical and chemical properties of CA-170 is provided below for easy

reference.
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Property Value Source(s)

CAS Number 1673534-76-3 [4][6]

Molecular Formula C₁₂H₂₀N₆O₇ [1][4][6][7]

Molecular Weight 360.32 g/mol [1][6][7]

Appearance Solid Powder [1]

Solubility
Soluble in DMSO (e.g., 50 mM

or 72 mg/mL)
[1][3]

Personal Protective Equipment (PPE)
While one Safety Data Sheet (SDS) classifies CA-170 as not a hazardous substance or

mixture, it is imperative to follow standard laboratory safety protocols and wear appropriate

PPE to minimize any potential risk.[6] The recommended PPE for handling CA-170 is outlined

below.

PPE Category Recommended Equipment Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from accidental

splashes or contact with the

solid powder.[6]

Hand Protection
Protective, chemical-resistant

gloves

Prevents direct skin contact

with the compound.[6]

Body Protection
Lab coat or impervious

clothing

Protects skin and personal

clothing from contamination.[6]

Respiratory Protection

Use in a well-ventilated area. A

suitable respirator may be

required.

Avoid inhalation of dust or

aerosols, especially when

handling the powder form.[6]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

CA-170 and ensuring a safe laboratory environment.
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Handling Protocol:

Ventilation: Always handle CA-170 in a well-ventilated area, preferably within a chemical

fume hood to avoid the formation of dust and aerosols.[6]

Avoid Contact: Take necessary precautions to avoid contact with skin and eyes, as well as

inhalation of the powder.[6]

Personnel: The compound should only be handled by trained personnel familiar with

laboratory safety procedures.[8]

Storage Protocol:

Temperature: Store the solid powder at -20°C for up to 12 months or at 4°C for up to 6

months.[1]

In Solvent: If dissolved in a solvent like DMSO, store at -80°C for up to 6 months or at -20°C

for up to 1 month.[1]

Container: Keep the container tightly sealed to prevent degradation.

The general workflow for handling CA-170 in a laboratory setting is illustrated below.
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Caption: Standard laboratory workflow for handling CA-170.
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Emergency and First Aid Procedures
In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.[6][8]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water.[6][8]

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids to ensure thorough

rinsing.[6][8]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek medical attention.[6][8]

Disposal Plan
All waste materials contaminated with CA-170 should be handled and disposed of in

accordance with local, state, and federal regulations for chemical waste.

Containment: Place all contaminated disposable materials (e.g., gloves, pipette tips, vials)

into a designated and clearly labeled hazardous waste container.

Spills: In case of a spill, prevent it from entering drains or water courses. Absorb the spill with

an inert material and place it in a suitable container for disposal.[6]

Consultation: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the disposal of CA-170 waste.

The logical relationship for the disposal of CA-170 is shown in the diagram below.
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Caption: Disposal pathway for CA-170 contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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